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Introduction
Chloral hydrate is a sedative and hypnotic agent historically used for anesthesia in animal

research. Its primary active metabolite, trichloroethanol, potentiates the effects of the gamma-

aminobutyric acid (GABA) neurotransmitter at the GABA-A receptor, leading to central nervous

system depression.[1] While effective, its use has seen a decline due to the advent of safer

anesthetic agents. Nevertheless, chloral hydrate remains a tool in specific experimental

contexts where other anesthetics might interfere with study objectives.

These application notes provide a detailed framework for the administration of chloral hydrate

in rodent models, emphasizing proper dosage, administration protocols, and safety

considerations. All procedures involving live animals must be approved by the institution's

Animal Care and Use Committee (IACUC).
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The following tables summarize recommended dosages and anesthetic timelines for chloral

hydrate in mice and rats. It is critical to note that these values can be influenced by factors

such as the animal's strain, age, sex, and overall health. Therefore, it is recommended to

initially test the anesthetic efficacy with a small cohort of animals.[2]

Table 1: Chloral Hydrate Anesthetic and Sedative Doses in Rodents

Species
Route of
Administration

Dosage (mg/kg) Effect

Rat Intravenous (IV) 200 (bolus) Anesthesia Induction

Rat Intravenous (IV) 150 (per hour)
Anesthesia

Maintenance

Rat Intraperitoneal (IP) 300 - 400
Surgical Anesthesia[3]

[4]

Mouse Intraperitoneal (IP) 400 Light Anesthesia[4]

Mouse Oral (gavage) 300 Sedation[4]

Table 2: Anesthetic Timeline for Chloral Hydrate in Mice (Intraperitoneal Administration)

Parameter Time

Onset of Anesthesia ~5 minutes

Duration of Anesthesia ~15-20 minutes

Recovery Time ~30-60 minutes

An additional 0.1-0.2 ml can be administered if the mouse is not fully anesthetized after the

initial dose.[2]

Table 3: Lethal Doses (LD50) of Chloral Hydrate in Rodents
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Species Route of Administration LD50 (mg/kg)

Mouse (Male) Oral 1442[5]

Mouse (Female) Oral 1265[5]

Rat Oral 479[1]

Mouse Intraperitoneal 400[1]

Rat Intraperitoneal 580[1]

Experimental Protocols
Preparation of Chloral Hydrate Solution
Chloral hydrate is a colorless, crystalline solid soluble in water.[6]

Weighing: Accurately weigh the desired amount of chloral hydrate powder.

Dissolving: Dissolve the powder in a sterile, isotonic vehicle such as 0.9% saline or

phosphate-buffered saline (PBS).[6] Using a less concentrated solution is recommended to

minimize tissue irritation.[6]

Sterilization: Filter-sterilize the final solution using a 0.22 µm syringe filter into a sterile vial.[6]

Storage: Store the prepared solution in a tightly sealed, light-resistant container, refrigerated

at 4°C.[2] Working solutions should be replaced at least every month.[2]

Administration Routes
The choice of administration route is crucial and depends on the experimental design.

Intravenous (IV) Injection (Preferred for Anesthesia)

This route allows for dose titration to achieve the desired anesthetic depth and avoids local

tissue irritation.[6]

Supplies:
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Sterile 25-27 gauge needles for rats; 27-30 gauge for mice.[7][8]

Appropriately sized sterile syringes.[5][7]

Warming device (e.g., warming box, circulating water pad).[7][8]

Restraint device.[7][8]

Procedure (Rat Tail Vein):

Warm the animal for 5-10 minutes to dilate the lateral tail veins.[7][8]

Restrain the rat, making the tail accessible.[3]

Clean the tail with a suitable disinfectant.

Insert the needle (bevel up) into one of the lateral tail veins at a shallow angle.[3][7][8]

Slowly inject the solution. Resistance or the formation of a blister indicates improper

placement.[8]

After injection, withdraw the needle and apply gentle pressure to the site to prevent

bleeding.[3]

Intraperitoneal (IP) Injection

While common, IP administration of chloral hydrate can cause chemical peritonitis, serositis,

and intestinal obstruction (ileus).[9][10][11] If this route is necessary, use a dilute solution.

Supplies:

Sterile 23-25 gauge needles for rats; 25-27 gauge for mice.[9]

Appropriately sized sterile syringes.[9]

Procedure (Mouse):

Restrain the mouse by scruffing the neck and securing the tail.
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Tilt the mouse's head slightly downwards.

Insert the needle (bevel up) into the lower right abdominal quadrant at a 30-40° angle to

avoid puncturing the cecum or bladder.[4][12]

Aspirate to ensure no body fluids are drawn into the syringe.[12]

Inject the solution smoothly.

Withdraw the needle and return the animal to its cage.

Oral Gavage

This route is suitable for achieving sedative or hypnotic effects.[4]

Supplies:

Flexible, ball-tipped gavage needle (e.g., 20G for mice, 18G for rats).[7]

Appropriately sized syringe.

Procedure:

Measure the distance from the animal's mouth to the xiphoid process to determine the

correct insertion depth.[7]

Securely restrain the animal with its head and body in a straight line.[7]

Gently insert the gavage needle into the esophagus to the predetermined depth. Do not

force the needle.[7]

Administer the substance smoothly.

Remove the needle in a single, smooth motion.[7]

Monitor the animal for any signs of respiratory distress.[7]
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Experimental workflow for chloral hydrate administration.
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Mechanism of action of chloral hydrate via the GABA-A receptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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